Cas no 826-78-8 (6-Bromo-4-cinnolinethiol)

• Product Name: 6-Bromo-4-cinnolinethiol
• CAS No: 826-78-8
• MF: C₈H₅BrN₂S
• MW: 241.107699155807
• CID: 884178
• PubChem ID: 3003833
• Update Time: 2025-04-19

6-Bromo-4-cinnolinethiol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1H-cinnoline-4-thione
• NSC114063
• 6-Bromo-4-cinnolinyl hydrosulfide
• DTXSID20231910
• CHEMBL1969569
• 6-bromocinnoline-4-thiol
• NSC-114063
• 6-Bromo-4-cinnolinethiol
• NSC 114063
• 826-78-8

• Inchi： 1S/C8H5BrN2S/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,(H,11,12)
• InChI Key： NRPZTUQPQJQHAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(C=NN2)=S)C=1

Computed Properties

• Exact Mass: 239.936
• Monoisotopic Mass: 239.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.78
• Boiling Point: 366.6°C at 760 mmHg
• Flash Point: 175.5°C
• Refractive Index: 1.756